Cas no 574-84-5 (Fraxetin)

Fraxetin was isolated from Fraxinus rhynchophylla Hance Fraxetin has antitumor, antioxidant and anti-inflammatory effects Fraxetin induces apoptosis

Fraxetin structure

Product Name:Fraxetin

CAS No:574-84-5

Molecular Formula:C₁₀H₈O₅

Molecular Weight:208.1675

MDL:MFCD00006873

CID:38421

PubChem ID:24855272

Fraxetin Properties

Names and Identifiers

- 7,8-Dihydroxy-6-methoxy-2H-chromen-2-one
- 7,8-Dihydroxy-6-methoxycoumarin
- 7,8-Dihydroxy-6-methoxy-2-benzopyrone
- Fratexin
- Fraxetin
- 7,8-dihydroxy-6-methoxychromen-2-one
- Fraxetin (7,8-Dihydroxy-6-methoxycoumarin)
- FRAXETIN(P) PrintBack
- FRAXETIN(SH) PrintBack
- 2H-1-Benzopyran-2-one,7,8-dihydroxy-6-methoxy
- 6-methoxy-7,8-dihydroxycoumarin
- 7,8-dihydroxy-6-methoxy-2H-1-benzopyran-2-one
- 7,8-dihydroxy-6-methoxy-benzopyran-2-one
- [ "" ]
- 2H-1-Benzopyran-2-one, 7,8-dihydroxy-6-methoxy-
- CD3GD44O3K
- 7,8-Dihydroxy-6-methoxy-chromen-2-one
- AK114503
- 8-hydroxyscopoletin
- Spectrum_001507
- SpecPlus_000477
- Spectrum3_001842
- Spectrum5_000332
- Spectrum4_001686
- Spectrum2_001639
- Oprea1_73546
- InChI=1/C10H8O5/c1-14-6-4-5-2-3-7(11)15-10(5)9(13)8(6)12/h2-4,12-13H,1H
- KBio2_001987
- 7,8-dihydroxy-6-methoxy coumarin
- FT-0632418
- 574-84-5
- SMR000112323
- C09265
- ACon0_001071
- NCGC00169075-01
- MLS002207123
- KBio2_004555
- NS00033734
- SPECTRUM1504069
- TNP00177
- NCGC00169075-02
- s9503
- CCG-38759
- SPBio_001737
- HAVWRBANWNTOJX-UHFFFAOYSA-N
- KUC106681N
- CS-0009115
- KSC-11-207-12
- SR-05000002449-1
- ACon1_000442
- NCGC00096046-02
- MFCD00006873
- NCGC00017270-02
- 7,8-Dihydroxy-6-methoxy-2H-chromen-2-one #
- NCGC00017270-01
- AS-67313
- CHEBI:5169
- Coumarin, 7,8-dihydroxy-6-methoxy
- Coumarin, 7,8-dihydroxy-6-methoxy-
- AKOS000277991
- SCHEMBL43472
- BDBM50206215
- HY-N0580
- SR-05000002449
- KBioSS_001987
- EINECS 209-376-2
- 1ST164155
- KBio1_001517
- MEGxp0_000506
- DTXSID00205992
- Oprea1_735469
- NCGC00017270-03
- KBio2_007123
- 7,8-Dihydroxy-6-methoxycoumarin, 98%
- CHEMBL54909
- Q15410973
- NCGC00096046-01
- Fraxetin, analytical standard
- BSPBio_003224
- DivK1c_006573
- BRD-K76587808-001-03-8
- FRAXETIN [MI]
- Fraxetol
- Q-100662
- KBio3_002724
- AC-34572
- NCGC00017270-04
- NCGC00017270-05
- KBioGR_001952
- UNII-CD3GD44O3K
- 7,8-dihydroxy-6-methoxy-2-benzopyrone
- 7,8-Dihydroxy 6-methoxycoumarin
- 7,8-dihydroxy-6-methoxycoumarin
- fraxetin
- MLSMR
- "78-Dihydroxy-6-methoxycoumarin
- DB-050316
- STL564671
- +Expand
- MDL： MFCD00006873
- InChIKey： HAVWRBANWNTOJX-UHFFFAOYSA-N
- Inchi： 1S/C10H8O5/c1-14-6-4-5-2-3-7(11)15-10(5)9(13)8(6)12/h2-4,12-13H,1H3
- SMILES： O1C(C([H])=C([H])C2=C([H])C(=C(C(=C12)O[H])O[H])OC([H])([H])[H])=O

Computed Properties

Exact Mass: 208.037173g/mol
Surface Charge: 0
XLogP3: 1.2
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Monoisotopic Mass: 208.037173g/mol
Monoisotopic Mass: 208.037173g/mol
Topological Polar Surface Area: 76Å²
Heavy Atom Count: 15
Complexity: 288
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 16
Surface Charge: 0
Molecular Weight: 208.17

Experimental Properties

LogP: 1.21280
PSA: 79.90000
Merck: 13,4288
Refractive Index: 1.4717 (estimate)
Boiling Point: 307.35°C (rough estimate)
Melting Point: 230-231 °C (lit.)
Flash Point: 196°C
Color/Form: Powder
Solubility: Slightly soluble in boiling water
Density: 1.3844 (rough estimate)

Fraxetin Security Information

Symbol: GHS07
WGK Germany：3
Safety Instruction： S26-S36
Risk Phrases：R20/21/22; R36/37/38
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302,H312,H315,H319,H332,H335
Warning Statement： P261,P280,P305+P351+P338
Storage Condition：Storage temperature 2-8 ° C
Risk Phrases： 20/21/22-36/37/38
Signal Word：Warning

Fraxetin Customs Data

HS CODE：2932209090
Customs Data：

China Customs Code:
2932209090

Overview:

2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Fraxetin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AI52869-1mg	2H-1-Benzopyran-2-one, 7,8-dihydroxy-6-methoxy-	574-84-5	95%	1mg	$5.00	2024-04-19
abcr	AB151670-20 mg	Fraxetin, 99%, delivered with HPLC chromatogram; .	574-84-5	99%	20 mg	€187.00	2023-07-20
Ambeed	A805736-1mg	7,8-Dihydroxy-6-methoxy-2H-chromen-2-one	574-84-5	95%	1mg	$6.0	2024-07-18
ChemScence	CS-0009115-5mg	Fraxetin	574-84-5	99.77%	5mg	$55.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0598-1000mg	Fraxetin	574-84-5	98%	1000mg	$200	2023-09-20
DC Chemicals	DCQ-021-20 mg	Fraxetin	574-84-5	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	D961034-10mg	2H-1-Benzopyran-2-one, 7,8-dihydroxy-6-methoxy-	574-84-5	95+%	10mg	$205	2022-06-09
MedChemExpress	HY-N0580-10mM*1mLinDMSO	Fraxetin	574-84-5	99.77%	10mM*1mLinDMSO	￥495	2023-07-26
PhytoLab	89549-50mg	Fraxetin	574-84-5	≥ 90.0 %	50mg	€319.5
S e l l e c k ZHONG GUO	S9503-10mg	Fraxetin	574-84-5	99.85%	10mg	¥794.96	2023-09-15

Fraxetin Suppliers

NanJingqingYunbiologologyicaltecjnco，LTD

Audited Supplier

(CAS:574-84-5)

MR./MRS.:WANG JING LI

Phone:15251745733

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NAN JING PU YI Biotechnology Co., Ltd.

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(CAS:574-84-5)

MR./MRS.:LIU JING LI

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NanJing Dilger Medical Technology Co.,Ltd

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CHENG DOU NA KE LI Biotechnology Co., Ltd.

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SI CHUAN WEI KE QI Biotechnology Co., Ltd.

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(CAS:574-84-5)

MR./MRS.:YANG YANG

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HU BEI QI FEI YI YAO HUA GONG Co., Ltd.

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(CAS:574-84-5)

MR./MRS.:LIU JING LI ： 1 8 7 0 2 7 6 2 2 5 1

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ChengDu YiRui Bio-Technology CO., LTD

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(CAS:574-84-5)

MR./MRS.:SU NA

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CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.

Audited Supplier

(CAS:574-84-5)

MR./MRS.:WANG HONG XIA

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Fraxetin Related Literature

1. Oligomeric isoflavonoids. Part 2. Structure and synthesis of xanthocercin A and B, the first isoflavono-lignoids

S. Catherine Bezuidenhout,Barend C. B. Bezuidenhoudt,E. Vincent Brandt,Daneel Ferreira J. Chem. Soc. Perkin Trans. 1 1988 1237
2. Antimicrobial activities and mechanisms of extract and components of herbs in East Asia

Jingru Liang,Xuan Huang,Guo Ma RSC Adv. 2022 12 29197
3. Horseradish peroxidase (HRP): a tool for catalyzing the formation of novel bicoumarins

Xiaoxv Gao,Shanshan Huang,Peipei Dong,Chao Wang,Jie Hou,Xiaokui Huo,Baojing Zhang,Tonghui Ma,Xiaochi Ma Catal. Sci. Technol. 2016 6 3585
4. Coumarins as privileged scaffold for anti-inflammatory drug development

Jagdeep Grover,Sanjay M. Jachak RSC Adv. 2015 5 38892
5. Metabolic profile of Cortex Fraxini in rats using UHPLC combined with Fourier transform ion cyclotron resonance mass spectrometry

Yinan Wang,Min Zhao,Yongbo Yu,Miao Wang,Chunjie Zhao RSC Adv. 2016 6 39642
6. Functions and biosynthesis of plant signaling metabolites mediating plant–microbe interactions

Jingwei Yu,Xingzhao Tu,Ancheng C. Huang Nat. Prod. Rep. 2022 39 1393
7. Antioxidant activity of fraxetin and its regeneration in aqueous media. A density functional theory study

M. E. Medina,C. Iuga,J. R. álvarez-Idaboy RSC Adv. 2014 4 52920
8. Coumarins

R. D. H. Murray Nat. Prod. Rep. 1989 6 591
9. Complexity of dissolved organic matter in the molecular size dimension: insights from coupled size exclusion chromatography electrospray ionisation mass spectrometry

J. A. Hawkes,P. J. R. Sj?berg,J. Bergquist,L. J. Tranvik Faraday Discuss. 2019 218 52
10. Iron homeostasis in plants – a brief overview

James M. Connorton,Janneke Balk,Jorge Rodríguez-Celma Metallomics 2017 9 813

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Amadis Chemical Company Limited

(CAS:574-84-5)Fraxetin

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(CAS:574-84-5)Fraxetin

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Cas no 574-84-5 (Fraxetin)

Fraxetin Properties

Names and Identifiers

Computed Properties

Experimental Properties

Fraxetin Security Information

Fraxetin Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Fraxetin Price

Fraxetin Suppliers

Fraxetin Related Literature

Related Categories

574-84-5 (Fraxetin) Related Products